Cas no 161402-83-1 (Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-)

Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)- structure
161402-83-1 structure
Product Name:Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-
CAS No:161402-83-1
MF:C7H8N2OS
MW:168.216219902039
CID:109746
PubChem ID:15275357
Update Time:2025-04-18

Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-
    • Ethanone, 1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)- (9CI)
    • 161402-83-1
    • 1-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)ethanone
    • 1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)ethanone
    • Ethanone,1-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)-(9ci)
    • SCHEMBL3458525
    • Inchi: 1S/C7H8N2OS/c1-5(10)6-4-9-2-3-11-7(9)8-6/h4H,2-3H2,1H3
    • InChI Key: FWVPAEXGJNZJGF-UHFFFAOYSA-N
    • SMILES: S1C2=NC(C(C)=O)=CN2CC1

Computed Properties

  • Exact Mass: 168.03584
  • Monoisotopic Mass: 168.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 34.89
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